(1-ethyl-1H-indazol-5-yl)methanamine

• Molecular Formula: C10H13N3
• Molecular Weight: 175.23 g/mol
• IUPAC Name: (1-ethylindazol-5-yl)methanamine
• InChI: InChI=1S/C10H13N3/c1-2-13-10-4-3-8(6-11)5-9(10)7-12-13/h3-5,7H,2,6,11H2,1H3
• InChI Key: DKLRSCLTXAOSFP-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=C(C=C2)CN)C=N1

Description

(1-Ethyl-1H-indazol-5-yl)methanamine is a heterocyclic amine featuring an indazole core substituted with an ethyl group at the 1-position and a methanamine group at the 5-position. Indazole, a bicyclic structure comprising fused benzene and pyrazole rings, imparts unique electronic and steric properties.

Comparison with Similar Compounds

Structural Analogues by Heterocycle Core

Indazole Derivatives

• (3-Methyl-1H-indazol-5-yl)methanamine (CAS 267875-56-9) :

  • Structural Differences : Methyl substitution at position 3 vs. ethyl at position 1.
  • Physicochemical Properties : Molecular formula C₉H₁₁N₃ (MW 161.20), compared to C₁₀H₁₃N₃ (MW 175.23) for the target compound. The ethyl group increases molecular weight and logP, enhancing lipophilicity .
  • Applications : Listed in supplier catalogs (ChemBK), indicating industrial or research use.

• 1H-Indazol-5-yl(phenyl)methanamine (12b) :

  • Structural Differences : Phenyl group at the methanamine nitrogen vs. the target’s unsubstituted methanamine.
  • Relevance : Synthesized via flow chemistry, highlighting utility in high-throughput drug discovery .

Benzimidazole and Indole Derivatives

• N-(1H-Benzimidazol-2-yl)-1-(4-chlorophenyl)methanamine :

  • Structural Differences : Benzimidazole core with a 4-chlorophenyl substituent.
  • Biological Activity : Inhibits wheat germination, demonstrating bioactivity influenced by substituents .

• (1-Methyl-1H-indol-5-yl)methanamine :

  • Core Difference : Indole (benzene + pyrrole) vs. indazole (benzene + pyrazole).
  • Impact : Indazole’s additional nitrogen may improve metabolic stability and hydrogen-bonding capacity .

Imidazole and Triazole Derivatives

• (1-Ethyl-1H-imidazol-5-yl)methanamine :

  • Core Difference : Imidazole (5-membered, two adjacent nitrogens) vs. indazole.
  • Properties : Smaller molecular formula (C₆H₁₁N₃) and higher polarity due to imidazole’s aromaticity .

• 1-(5-Methyl-4H-1,2,4-triazol-3-yl)ethanamine hydrochloride :

  • Core Difference : Triazole (three nitrogens) with a hydrochloride salt.
  • Applications : Salt forms improve solubility for pharmaceutical use .

Table 1: Key Properties of Selected Compounds

Compound Name	Heterocycle	Molecular Formula	Molecular Weight	Substituents	Notable Properties
(1-Ethyl-1H-indazol-5-yl)methanamine	Indazole	C₁₀H₁₃N₃	175.23	1-ethyl, 5-methanamine	High lipophilicity
(3-Methyl-1H-indazol-5-yl)methanamine	Indazole	C₉H₁₁N₃	161.20	3-methyl, 5-methanamine	Supplier availability
N-(1H-Benzimidazol-2-yl)-1-(4-Cl-Ph)methanamine	Benzimidazole	C₁₄H₁₂ClN₃	257.72	2-methanamine, 4-Cl-Ph	Bioactive (germination inhibition)
1-(5-Methyl-triazol-3-yl)ethanamine HCl	Triazole	C₅H₁₁ClN₄	162.62	5-methyl, ethanamine HCl	Enhanced solubility